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Compound of Interest

Compound Name: Adenine hydrochloride

Cat. No.: B1665525

An in-depth exploration of the biochemical roles, experimental applications, and signaling
pathways associated with adenine hydrochloride, tailored for researchers, scientists, and
drug development professionals.

Adenine hydrochloride, the salt form of the fundamental purine nucleobase adenine, is a
cornerstone molecule in numerous biochemical processes. Its significance extends from being
a primary component of nucleic acids to a crucial player in cellular energy metabolism and
signal transduction. This technical guide provides a comprehensive overview of the
biochemical importance of adenine hydrochloride, with a focus on quantitative data, detailed
experimental protocols, and the visualization of key signaling pathways.

Core Biochemical Roles and Quantitative Data

Adenine is integral to the structure of DNA and RNA, forming base pairs with thymine and
uracil, respectively. Beyond its role in genetics, adenine is a critical component of adenosine
triphosphate (ATP), the primary energy currency of the cell. It is also a key constituent of
essential cofactors such as nicotinamide adenine dinucleotide (NAD) and flavin adenine
dinucleotide (FAD), which are vital for cellular respiration.[1]

The hydrochloride salt form enhances the stability and solubility of adenine, making it a
preferred reagent in many experimental settings.[2] A summary of its key properties and
relevant biochemical data is presented below.
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Property/Parameter Value Source(s)

Chemical Properties

Molecular Formula CsHsNs-HCI [3]

Molecular Weight 171.6 g/mol [3]

CAS Number 2922-28-3 [3]
White to off-white crystalline

Appearance [3]
powder

Solubility in Water 100 mg/mL [4]

Storage Temperature Room Temperature [3]

Biochemical Data

Adenine Receptor (mAdelR)

o . 286 nM [5]
Binding Affinity (KD)
Adenine Receptor (CAdeR)
- - 301 nM [5]
Binding Affinity (KD)
Adenosine Al Receptor Affinity
_ _ 10-30 nM [6]
(Ki for adenosine)
Adenosine A2A Receptor
o _ , 10-30 nM [6]
Affinity (Ki for adenosine)
Intracellular ATP Concentration )
~1.6 nmol/mg protein [7]
(Jurkat cells)
Extracellular Adenosine Up to 100-fold higher than 8]
Concentration (in tumors) normal tissue
Enzyme Kinetics (Adenine
Phosphoribosyltransferase -
APRT)
Catalytic Mechanism Ordered sequential Bi-Bi [1][3]

) ) 5-phospho-a-D-ribose-1-
First Substrate to Bind ) [1][3]
diphosphate (PRPP)
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Adenosine monophosphate
Last Product to Leave [11[3]
(AMP)

Key Signaling Pathways Involving Adenine and its
Derivatives

Adenine and its derivatives, particularly adenosine, are pivotal signaling molecules in the
purinergic signaling system. They exert their effects through a family of G protein-coupled
receptors known as adenosine receptors (Al, A2A, A2B, and A3). These receptors are involved
in a multitude of physiological processes, including neurotransmission, inflammation, and
cardiac function.

The Purine Salvage Pathway

The purine salvage pathway is a critical metabolic route for the recycling of purine bases,
including adenine, back into nucleotides. This pathway is energetically more favorable than de
novo synthesis. Adenine phosphoribosyltransferase (APRT) is the key enzyme responsible for

converting adenine to AMP.
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Caption: The purine salvage pathway for adenine.

Adenosine Receptor Signaling and cAMP Modulation

Activation of adenosine receptors triggers intracellular signaling cascades that often involve the
modulation of cyclic AMP (CAMP) levels. A1 and A3 receptors are typically coupled to inhibitory
G proteins (Gi/o), which inhibit adenylyl cyclase and decrease cAMP production. Conversely,
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A2A and A2B receptors are coupled to stimulatory G proteins (Gs), which activate adenylyl
cyclase and increase cAMP levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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